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Compound of Interest |

Compound Name: 3-Methoxynaphthalen-2-amine
CAS No.: 67291-63-8
Cat. No.: B1346342
Get Quote
. J

This guide provides a detailed overview of the health and safety considerations for 2-Amino-3-
methoxynaphthalene (CAS No. 67291-63-8).[1][2][3] A thorough review of publicly available
safety literature reveals a significant lack of specific toxicological data and a formal Material
Safety Data Sheet (MSDS) for this compound.

However, its core structure, a naphthalene ring substituted with an amino group, places it in the
chemical class of naphthylamines. Naphthylamines, including 1-naphthylamine and 2-
naphthylamine, are well-characterized hazardous substances, with some being confirmed
human carcinogens.[4][5] The Occupational Safety and Health Administration (OSHA)
recognizes the severe risks associated with aromatic amines, mandating strict handling
protocols.[4]

Core Directive: In the absence of specific data to the contrary, 2-Amino-3-methoxynaphthalene
must be handled with the same high degree of caution as a suspected carcinogen. The
protocols and recommendations in this guide are based on the established hazard profiles of
analogous aromatic naphthylamines.

Table 1: Physicochemical Properties of 2-Amino-3-methoxynaphthalene
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Property Value Source
CAS Number 67291-63-8 [1]
Molecular Formula C11H11NO [1]
Molecular Weight 173.21 g/mol [1]
Boiling Point 333.2°C at 760 mmHg [1]
Density 1.156 g/cm3 [1]
Flash Point 170.9°C [1]

Section 2: Inferred Hazard Identification and
Toxicological Profile

The primary toxicological concern for 2-Amino-3-methoxynaphthalene stems from its identity as
an aromatic amine. This class of compounds is known for significant health hazards, including
carcinogenicity, mutagenicity, and the ability to be readily absorbed through the skin.[6]

Potential Health Effects:

» Carcinogenicity: Aromatic amines are a well-documented class of carcinogens.[4] Analogs
like 2-naphthylamine are classified by the International Agency for Research on Cancer
(IARC) as known human carcinogens, primarily targeting the urinary bladder.[6] Until data
proves otherwise, 2-Amino-3-methoxynaphthalene should be considered a potential
carcinogen.

¢ Mutagenicity: Related compounds have shown mutagenic effects in both mammalian
somatic cells and bacteria.[6]

o Acute Toxicity: Harmful if swallowed. Ingestion of related naphthylamines can cause
symptoms like headache, nausea, confusion, and methemoglobinemia (a condition where
the blood's ability to carry oxygen is reduced), leading to bluish skin.[4][6]

o Dermal Absorption & Irritation: The compound is likely to be absorbed through the skin,
which is a significant route of exposure for aromatic amines.[6] It should be considered a
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skin irritant, and prolonged contact may lead to sensitization reactions.[4][5]

o Eye Irritation: Direct contact with the powder can cause serious eye irritation.[5]
o Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[4]

o Target Organ Damage: Prolonged or repeated exposure to analogous compounds can lead
to damage to the kidneys, liver, and bladder.[6]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

Given the inferred hazards, strict engineering controls and a comprehensive PPE protocol are
mandatory. The goal is to eliminate all routes of exposure—inhalation, dermal contact, and
ingestion.

Engineering Controls:

» Designated Area: All work with 2-Amino-3-methoxynaphthalene, including weighing, mixing,
and transfers, must be conducted in a designated area, such as a certified chemical fume
hood or a glove box.[4]

o Ventilation: Use local exhaust ventilation to control airborne dust at the source. The general
laboratory ventilation should be sufficient to prevent accumulation in the broader workspace.

[6]

o Emergency Equipment: An emergency eyewash station and a safety shower must be located
in the immediate vicinity of the handling area.[5]

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential. The following table outlines the minimum
requirements for handling this compound.

Table 2: Mandatory Personal Protective Equipment (PPE) Protocol
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Body Part

Equipment

Standard/Specificat
ion

Causality and
Rationale

Respiratory

NIOSH-approved half-
face or full-face
respirator with P100
(HEPA) filters for
dusts/mists.

AS/NZS 1715 or

equivalent

Prevents inhalation of
fine particles, which is
a primary exposure
route for potent solid

compounds.[5]

Double-gloving: Nitrile

rubber inner glove,

Confirm glove

Aromatic amines can
permeate some
common glove
materials.[7] Double-

gloving provides an

Hands ) ) permeation data with
with a chemical- extra layer of
resistant outer glove. the manufacturer. protection against

tears and

contamination during

doffing.

Protects against

splashes of solutions
Chemical safety and airborne powder

Eyes/Face goggles and a full- OSHA 29 CFR getting into the eyes.

face shield. 1910.133 or EN166 A face shield protects
the entire face from
contact.[8]
Prevents skin contact
Disposable, solid- and contamination of
particle-tight coverall Check manufacturer personal clothing.

Body (Tyvek® or similar) for chemical Disposable suits
with a lab coat worn resistance. prevent carrying
over it. contaminants outside

the lab.[9]

Feet Closed-toe shoesand  N/A Protects feet from
disposable shoe spills and prevents
covers. tracking of

contaminants out of
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the designated work

area.

Section 4: Experimental Protocols: Safe Handling,
Storage, and Decontamination

Adherence to strict, self-validating protocols is the cornerstone of safety when working with
potentially carcinogenic compounds.

Step-by-Step Weighing and Handling Protocol:

Preparation: Don all required PPE as specified in Table 2 before entering the designated
handling area.

o Surface Protection: Line the work surface of the fume hood or balance with absorbent,
plastic-backed paper to contain any minor spills.

» Weighing: Weigh the compound in a disposable weigh boat or directly into a sealable
container. Use low-flow ventilation or a balance shield to minimize dust disturbance.

o Transfers: If transferring the solid, use a spatula. If making a solution, add the solvent to the
vessel containing the pre-weighed solid slowly to avoid splashing.

o Post-Handling: After handling, carefully remove the outer gloves and dispose of them as
hazardous waste. Wipe down the spatula and any external container surfaces with a suitable
solvent (e.g., ethanol) and a disposable wipe. Dispose of the wipe as hazardous waste.

» Doffing PPE: Remove PPE in the correct order (shoe covers, outer suit/lab coat, face shield,
goggles, respirator, inner gloves) to prevent self-contamination.

» Hygiene: Immediately wash hands and forearms thoroughly with soap and water after
completing work and removing PPE.[7][10]

Storage Requirements:

» Store in a tightly sealed, clearly labeled container.
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» Keep in a cool, dry, and well-ventilated area, separate from incompatible materials such as
strong oxidizing agents.[8][11]

e The storage location should be a designated, locked cabinet for potent or carcinogenic
compounds.[10]

Section 5: First Aid and Emergency Procedures

Immediate and correct action is critical in the event of an exposure. All personnel must be
trained on these procedures before beginning work.

Diagram 1: Emergency Response Workflow for Exposure

Exposure Event

Exposure Occurs

Identify Route Identify Route Identify Route Identify Route
Immediate Actiops
v v
Skin Contact: Eye Contact: Inhalation: Ingestion:
Immediately flush with water for 15+ mins. Immediately flush with water for 15+ mins. Move to fresh air immediately. Rinse mouth with water.
Remove all contaminated clothing. Keep eyelids open. Remove contacts if possible. Keep warm and at rest. Do NOT induce vomiting.

‘Medical Response

g Seek Immediate Medical Attention g

Provide Safety Data Sheet (or this guide)
to medical personnel.

Click to download full resolution via product page
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Caption: Workflow for first aid response to chemical exposure.
Detailed First Aid Measures:

 Inhalation: Move the exposed person to fresh air at once. If breathing has stopped or is
difficult, provide artificial respiration or oxygen. Keep the person warm and at rest. Seek
immediate medical attention.[5][6]

o Skin Contact: Immediately remove all contaminated clothing, including footwear.[5] Flush the
skin and hair with running water and soap for at least 15 minutes.[5] Seek medical attention,
especially if irritation develops.[7]

» Eye Contact: Immediately wash the eyes with large amounts of fresh, running water for at
least 15 minutes, occasionally lifting the upper and lower eyelids to ensure complete
irrigation.[5] Transport to a hospital or doctor without delay.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth thoroughly
with water. Never give anything by mouth to an unconscious person.[6][8] Call a physician or
poison control center immediately.

Section 6: Spill Management and Waste Disposal

Accidental releases must be managed promptly and safely to prevent environmental
contamination and personnel exposure.

Diagram 2: Spill Management Protocol
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Spill Detected

Evacuate immediate area.
Alert others.

l

Don appropriate PPE
(Respirator, gloves, suit).

Cover spill with absorbent material
(e.g., vermiculite) to prevent dust.
Do NOT use water.

Carefully scoop contained material
into a labeled hazardous waste container.

Decontaminate the spill area
with a suitable solvent and wipes.

Dispose of all contaminated materials
(absorbent, PPE, wipes) as hazardous waste.

Click to download full resolution via product page
Caption: Step-by-step protocol for managing a solid chemical spill.
Waste Disposal Protocol:

All waste containing 2-Amino-3-methoxynaphthalene, including contaminated PPE, spill
cleanup materials, and residual chemical, must be treated as hazardous waste.
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e Segregation: Do not mix this waste with other waste streams.

» Containerization: Collect all solid waste in a clearly labeled, sealed, and durable container.
Label it as "Hazardous Waste: Aromatic Amine" and include the full chemical name.

» Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of it down
the drain or in regular trash.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.spectrumchemical.com/media/sds/N0262.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-Naphthylamine_1151_6.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC164755000&countryCode=US&language=en
https://nmu-mi.safecollegessds.com/document/repo/26a344bc-546f-41c3-979f-b4217b5ed29d
https://www.lobachemie.com/lab-chemical-msds/MSDS-1NAPHTHYLAMINE-CASNO-134-32-04796-EN.aspx
https://home.miracosta.edu/dlr/msds/2-Methoxynaphthalene.pdf
https://www.benchchem.com/product/b1346342/docs#section-1-compound-identification-and-critical-hazard-assessment
https://www.benchchem.com/product/b1346342/docs#section-1-compound-identification-and-critical-hazard-assessment
https://www.benchchem.com/product/b1346342/docs#section-1-compound-identification-and-critical-hazard-assessment
https://www.benchchem.com/product/b1346342/docs#section-1-compound-identification-and-critical-hazard-assessment
https://www.benchchem.com/product/b1346342?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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